![molecular formula C10H8F4O2 B3357065 Ethyl 2-fluoro-4-(trifluoromethyl)benzoate CAS No. 702673-00-5](/img/structure/B3357065.png)
Ethyl 2-fluoro-4-(trifluoromethyl)benzoate
Overview
Description
Ethyl 2-fluoro-4-(trifluoromethyl)benzoate is a chemical compound with the CAS Number: 702673-00-5 . It has a molecular weight of 236.17 . The IUPAC name for this compound is ethyl 2-fluoro-4-(trifluoromethyl)benzoate . It is stored at a temperature of 2-8°C and is in liquid form .
Molecular Structure Analysis
The InChI code for Ethyl 2-fluoro-4-(trifluoromethyl)benzoate is 1S/C10H8F4O2/c1-2-16-9(15)7-4-3-6(5-8(7)11)10(12,13)14/h3-5H,2H2,1H3 . This code provides a standard way to encode the compound’s molecular structure and formula.Physical And Chemical Properties Analysis
Ethyl 2-fluoro-4-(trifluoromethyl)benzoate is a liquid at room temperature . It has a molecular weight of 236.17 . The compound is stored at a temperature of 2-8°C .Scientific Research Applications
Pharmaceutical Applications
Ethyl 2-fluoro-4-(trifluoromethyl)benzoate may have applications in the pharmaceutical industry. The trifluoromethyl (TFM, -CF3) group is a common feature in many FDA-approved drugs . The presence of this group can significantly affect the pharmacological activities of the compounds .
Synthesis of Aminopyridines
Compounds similar to Ethyl 2-fluoro-4-(trifluoromethyl)benzoate, such as 2-Fluoro-4-(trifluoromethyl)pyridine, have been used as reactants in the preparation of aminopyridines through amination reactions .
Catalytic Ligand
2-Fluoro-4-(trifluoromethyl)pyridine, a compound similar to Ethyl 2-fluoro-4-(trifluoromethyl)benzoate, has been used as a catalytic ligand for the regioselective preparation of tetramethylbiphenyls through aerobic oxidative coupling of xylene catalyzed by palladium .
Computed Steric and Electronic Properties
4-Fluoro-2-(trifluoromethyl)benzoic acid, a compound similar to Ethyl 2-fluoro-4-(trifluoromethyl)benzoate, has been studied for its computed steric and electronic properties .
Organic Synthesis
Ethyl 2-fluoro-4-(trifluoromethyl)benzoate could potentially be used in organic synthesis, given the unique properties of the trifluoromethyl group .
Development of New Drugs
Given the prevalence of the trifluoromethyl group in many FDA-approved drugs , Ethyl 2-fluoro-4-(trifluoromethyl)benzoate could potentially be used in the development of new drugs.
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H315, H319, and H335 . These indicate that the compound can cause skin irritation, serious eye irritation, and may cause respiratory irritation . The precautionary statements include P261, P305, P351, and P338 , which advise avoiding breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes .
Mechanism of Action
Target of Action
Compounds containing trifluoromethyl groups have been found to exhibit numerous pharmacological activities
Mode of Action
It’s known that benzylic compounds can undergo reactions such as free radical bromination, nucleophilic substitution, and oxidation . The trifluoromethyl group may also influence the compound’s interaction with its targets .
Biochemical Pathways
The presence of a trifluoromethyl group can significantly affect pharmaceutical growth . More research is needed to elucidate the exact biochemical pathways this compound influences.
Pharmacokinetics
The trifluoromethyl group can potentially affect the bioavailability of the compound
Result of Action
Compounds containing trifluoromethyl groups have been found to exhibit numerous pharmacological activities . More research is needed to understand the specific effects of this compound.
Action Environment
The trifluoromethyl group can potentially affect the compound’s stability
properties
IUPAC Name |
ethyl 2-fluoro-4-(trifluoromethyl)benzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8F4O2/c1-2-16-9(15)7-4-3-6(5-8(7)11)10(12,13)14/h3-5H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOXYFZGMAMOBTQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1)C(F)(F)F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8F4O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-fluoro-4-(trifluoromethyl)benzoate |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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